Cas no 126092-77-1 (Guanosine,7,8-dihydro-8-oxo-7-propyl- (9CI))

• Product Name: Guanosine,7,8-dihydro-8-oxo-7-propyl- (9CI)
• CAS No: 126092-77-1
• MF: C₁₃H₁₉N₅O₆
• MW: 341.319862604141
• CID: 196599
• PubChem ID: 135484455
• Update Time: 2025-04-19

Guanosine,7,8-dihydro-8-oxo-7-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine,7,8-dihydro-8-oxo-7-propyl- (9CI)
• 7-propyl-8-oxoguanosine
• 8-Oxo-7-propyl-7,8-dihydroguanosine
• 8-oxo-7-propylguanosine
• 126092-77-1
• SCHEMBL6905072
• DTXSID80925404
• PSAJQOYVXUWDJK-IOSLPCCCSA-N
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-propyl-1H-purine-6,8-dione
• 6-Hydroxy-2-imino-9-pentofuranosyl-7-propyl-2,3,7,9-tetrahydro-8H-purin-8-one
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-propyl-6,7,8,9-tetrahydro-1H-purine-6,8-dione
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-propyl-3H-purine-6,8-dione
• 2-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7-propyl-1H-purine-6,8(7H,9H)-dione

• Inchi： 1S/C13H19N5O6/c1-2-3-17-6-9(15-12(14)16-10(6)22)18(13(17)23)11-8(21)7(20)5(4-19)24-11/h5,7-8,11,19-21H,2-4H2,1H3,(H3,14,15,16,22)/t5-,7-,8-,11-/m1/s1
• InChI Key： PSAJQOYVXUWDJK-IOSLPCCCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N(CCC)C2C(NC(N)=NC1=2)=O)=O)O)O

Computed Properties

• Exact Mass: 341.13367
• Monoisotopic Mass: 341.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.93
• Boiling Point: 586.9°Cat760mmHg
• Flash Point: 308.7°C
• Refractive Index: 1.812
• PSA: 160.95
• LogP: -2.16760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes